Cas no 2229443-48-3 (2-{1-2-(methylsulfanyl)ethylcyclopropyl}propan-2-amine)

• Product Name: 2-{1-2-(methylsulfanyl)ethylcyclopropyl}propan-2-amine
• CAS No: 2229443-48-3
• MF: C₉H₁₉NS
• MW: 173.318861246109
• CID: 6302083
• PubChem ID: 165967715
• Update Time: 2025-05-21

2-{1-2-(methylsulfanyl)ethylcyclopropyl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-(methylsulfanyl)ethylcyclopropyl}propan-2-amine
• 2229443-48-3
• 2-{1-[2-(methylsulfanyl)ethyl]cyclopropyl}propan-2-amine
• EN300-1813096

• Inchi： 1S/C9H19NS/c1-8(2,10)9(4-5-9)6-7-11-3/h4-7,10H2,1-3H3
• InChI Key： IXFKMQVMYIZQAJ-UHFFFAOYSA-N
• SMILES： S(C)CCC1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 173.12382078g/mol
• Monoisotopic Mass: 173.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.3Ų

Additional information on 2-{1-2-(methylsulfanyl)ethylcyclopropyl}propan-2-amine

Introduction to Compound CAS No. 2229443-48-3: 2-{1-2-(Methylsulfanyl)ethylcyclopropyl}propan-2-amine

2-{1-2-(Methylsulfanyl)ethylcyclopropyl}propan-2-amine, with the CAS number 2229443-48-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and a methylsulfanyl group, making it a promising candidate for various therapeutic applications.

The molecular formula of 2-{1-2-(Methylsulfanyl)ethylcyclopropyl}propan-2-amine is C₁₀H₁₉NS, and its molecular weight is approximately 177.3 g/mol. The compound's structure consists of a central cyclopropyl ring, which is substituted with an ethyl group containing a methylsulfanyl moiety, and a tert-butylamine group. These structural elements contribute to its potential biological activity and pharmacological properties.

Recent studies have focused on the synthesis and characterization of 2-{1-2-(Methylsulfanyl)ethylcyclopropyl}propan-2-amine. Researchers have employed various synthetic routes to produce this compound, including the use of Grignard reagents, organocatalysis, and transition-metal-catalyzed reactions. These methods have been optimized to achieve high yields and purity, making the compound more accessible for further research and development.

In terms of biological activity, 2-{1-2-(Methylsulfanyl)ethylcyclopropyl}propan-2-amine has shown promising results in several preclinical studies. One notable area of research is its potential as an analgesic agent. Studies have demonstrated that this compound exhibits significant analgesic effects in animal models of pain, suggesting its potential for the treatment of chronic pain conditions. The mechanism of action is believed to involve the modulation of nociceptive pathways, although further research is needed to fully elucidate the underlying mechanisms.

Beyond its analgesic properties, 2-{1-2-(Methylsulfanyl)ethylcyclopropyl}propan-2-amine has also been investigated for its anti-inflammatory effects. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This anti-inflammatory activity makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-{1-2-(Methylsulfanyl)ethylcyclopropyl}propan-2-amine has also been studied in detail. Preclinical data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, toxicology studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In the context of drug discovery and development, 2-{1-2-(Methylsulfanyl)ethylcyclopropyl}propan-2-amine represents an exciting opportunity for researchers and pharmaceutical companies. Its unique structure and promising biological activities make it a valuable lead compound for further optimization and clinical evaluation. Ongoing research aims to refine its properties through structure-activity relationship (SAR) studies and to explore its potential in combination therapies.

The future prospects for CAS No. 2229443-48-3, or 2-{1-2-(Methylsulfanyl)ethylcyclopropyl}propan-2-amine, are promising. As more data become available from preclinical and clinical studies, it is likely that this compound will continue to attract interest from both academic researchers and industry professionals. The potential applications in pain management, inflammation control, and other therapeutic areas highlight its significance in the field of medicinal chemistry.

In conclusion, CAS No. 2229443-48-3, or 2-{1-2-(Methylsulfanyl)ethylcyclopropyl}propan-2-amine, is a novel compound with unique structural features and promising biological activities. Its potential as an analgesic and anti-inflammatory agent makes it a valuable candidate for further research and development in the pharmaceutical industry. As research progresses, it is expected that this compound will contribute significantly to the advancement of therapeutic options for various medical conditions.